Cas no 2138333-10-3 (N-(3,4-dihydroxybutyl)butanamide)
N-(3,4-dihydroxybutyl)butanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,4-dihydroxybutyl)butanamide
- 2138333-10-3
- EN300-1067518
-
- Inchi: 1S/C8H17NO3/c1-2-3-8(12)9-5-4-7(11)6-10/h7,10-11H,2-6H2,1H3,(H,9,12)
- InChI Key: UQGWYCLQQFZDNY-UHFFFAOYSA-N
- SMILES: OC(CO)CCNC(CCC)=O
Computed Properties
- Exact Mass: 175.12084340g/mol
- Monoisotopic Mass: 175.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 69.6Ų
N-(3,4-dihydroxybutyl)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1067518-0.05g |
N-(3,4-dihydroxybutyl)butanamide |
2138333-10-3 | 95% | 0.05g |
$468.0 | 2023-10-28 | |
| Enamine | EN300-1067518-0.1g |
N-(3,4-dihydroxybutyl)butanamide |
2138333-10-3 | 95% | 0.1g |
$490.0 | 2023-10-28 | |
| Enamine | EN300-1067518-0.25g |
N-(3,4-dihydroxybutyl)butanamide |
2138333-10-3 | 95% | 0.25g |
$513.0 | 2023-10-28 | |
| Enamine | EN300-1067518-0.5g |
N-(3,4-dihydroxybutyl)butanamide |
2138333-10-3 | 95% | 0.5g |
$535.0 | 2023-10-28 | |
| Enamine | EN300-1067518-1.0g |
N-(3,4-dihydroxybutyl)butanamide |
2138333-10-3 | 1g |
$1100.0 | 2023-06-10 | ||
| Enamine | EN300-1067518-2.5g |
N-(3,4-dihydroxybutyl)butanamide |
2138333-10-3 | 95% | 2.5g |
$1089.0 | 2023-10-28 | |
| Enamine | EN300-1067518-5.0g |
N-(3,4-dihydroxybutyl)butanamide |
2138333-10-3 | 5g |
$3189.0 | 2023-06-10 | ||
| Enamine | EN300-1067518-10.0g |
N-(3,4-dihydroxybutyl)butanamide |
2138333-10-3 | 10g |
$4729.0 | 2023-06-10 | ||
| Enamine | EN300-1067518-1g |
N-(3,4-dihydroxybutyl)butanamide |
2138333-10-3 | 95% | 1g |
$557.0 | 2023-10-28 | |
| Enamine | EN300-1067518-5g |
N-(3,4-dihydroxybutyl)butanamide |
2138333-10-3 | 95% | 5g |
$1614.0 | 2023-10-28 |
N-(3,4-dihydroxybutyl)butanamide Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on N-(3,4-dihydroxybutyl)butanamide
N-(3,4-dihydroxybutyl)butanamide: A Comprehensive Overview
N-(3,4-dihydroxybutyl)butanamide (CAS No. 2138333-10-3) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and biochemistry. This article provides a detailed overview of the compound, its properties, and its potential uses, drawing on the latest research findings to ensure a comprehensive and up-to-date understanding.
Chemical Structure and Properties
N-(3,4-dihydroxybutyl)butanamide is a small organic molecule with the chemical formula C8H16O4. The compound features a butanamide backbone with a 3,4-dihydroxybutyl substituent, which imparts unique chemical and biological properties. The presence of multiple hydroxyl groups makes the molecule highly polar and water-soluble, facilitating its interaction with biological systems.
The molecular weight of N-(3,4-dihydroxybutyl)butanamide is approximately 176.21 g/mol. Its physical properties include a melting point of around 105-107°C and a boiling point of approximately 250-255°C at standard atmospheric pressure. The compound is stable under normal laboratory conditions but may degrade upon exposure to strong acids or bases.
Synthesis and Preparation
The synthesis of N-(3,4-dihydroxybutyl)butanamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3,4-dihydroxybutylamine with butyric acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.
Another approach involves the use of protected intermediates to control the reactivity of the hydroxyl groups. For example, the hydroxyl groups can be temporarily protected using tert-butyldimethylsilyl (TBS) groups, allowing for selective functionalization before deprotection to yield the final product. This method provides greater control over the synthetic process and can be particularly useful for preparing derivatives with specific functional groups.
Biological Activity and Applications
N-(3,4-dihydroxybutyl)butanamide has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Recent research has shown that the compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory effects, N-(3,4-dihydroxybutyl)butanamide has demonstrated potent antioxidant activity. Studies have shown that it can effectively scavenge reactive oxygen species (ROS), which are known to contribute to oxidative stress and cellular damage. This antioxidant property may have therapeutic applications in conditions characterized by oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.
The neuroprotective effects of N-(3,4-dihydroxybutyl)butanamide have also been investigated. Research suggests that the compound can protect neurons from damage caused by ischemia-reperfusion injury and neurotoxic agents. These findings indicate that N-(3,4-dihydroxybutyl)butanamide may have potential as a neuroprotective agent in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Clinical Trials and Therapeutic Potential
While preclinical studies have provided promising results, further research is needed to fully understand the therapeutic potential of N-(3,4-dihydroxybutyl)butanamide. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on various conditions where inflammation and oxidative stress play a significant role.
In one ongoing phase II clinical trial, researchers are investigating the use of N-(3,4-dihydroxybutyl)butanamide in patients with rheumatoid arthritis. Preliminary results suggest that the compound may reduce joint pain and swelling without causing significant side effects. Another trial is examining its potential as an adjunct therapy for patients undergoing chemotherapy for cancer treatment. Early findings indicate that it may help mitigate some of the side effects associated with chemotherapy.
Conclusion
N-(3,4-dihydroxybutyl)butanamide (CAS No. 2138333-10-3) is a promising compound with a wide range of potential applications in medicinal chemistry and biochemistry. Its unique chemical structure confers valuable properties such as high solubility and stability, making it suitable for various biological studies. Preclinical research has demonstrated its anti-inflammatory, antioxidant, and neuroprotective effects, suggesting its potential as a therapeutic agent for several diseases.
Ongoing clinical trials will provide further insights into its safety and efficacy in human subjects. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, contributing to the development of innovative treatments for various medical conditions.
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